Cas no 2060038-61-9 (5-(4-Azidophenyl)furan-2-carboxylic acid)

• Product Name: 5-(4-Azidophenyl)furan-2-carboxylic acid
• CAS No: 2060038-61-9
• MF: C₁₁H₇N₃O₃
• MW: 229.191581964493
• MDL: MFCD30498599
• CID: 5212540
• PubChem ID: 125452642
• Update Time: 2025-06-26

5-(4-Azidophenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Azidophenyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-(4-azidophenyl)-

• MDL： MFCD30498599
• Inchi： 1S/C11H7N3O3/c12-14-13-8-3-1-7(2-4-8)9-5-6-10(17-9)11(15)16/h1-6H,(H,15,16)
• InChI Key： IMLGZXCLTVSMNZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1C=CC(=CC=1)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 3.4
• Topological Polar Surface Area: 64.8

Additional information on 5-(4-Azidophenyl)furan-2-carboxylic acid

5-(4-Azidophenyl)furan-2-carboxylic Acid: A Promising Molecule in Pharmaceutical and Biomedical Research

5-(4-Azidophenyl)furan-2-carboxylic acid, with the chemical identifier CAS No. 2060038-61-9, represents a unique molecular scaffold that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its fused heterocyclic framework, which combines the structural features of a furan ring and a carboxylic acid group, along with the presence of an azide functional group at the para-position of the phenyl ring. The 5-(4-Azidophenyl) moiety introduces a versatile reactive site, while the furan-2-carboxylic acid backbone provides a stable platform for further chemical modifications. This unique combination of functional groups makes the molecule a valuable candidate for exploring novel therapeutic applications.

Recent advancements in synthetic chemistry have enabled the development of efficient methodologies for the preparation of 5-(4-Azidophenyl)furan-2-carboxylic acid. Researchers have reported the use of microwave-assisted synthesis and catalytic approaches to achieve high yields and purity levels. These techniques not only streamline the production process but also reduce the environmental impact associated with traditional organic synthesis methods. The ability to synthesize this compound under mild conditions highlights its potential for large-scale industrial applications, particularly in the context of pharmaceutical manufacturing.

From a structural perspective, the 5-(4-Azidophenyl)furan-2-carboxylic acid molecule exhibits a high degree of conformational flexibility, which may influence its biological activity. The azide group at the para-position of the phenyl ring is particularly noteworthy, as it can participate in various chemical reactions such as click chemistry and bioconjugation. This property opens up opportunities for the molecule to be used as a building block in the design of more complex drug candidates. The furan ring, on the other hand, contributes to the molecule's hydrophobicity and may play a role in modulating its solubility properties.

Current research on 5-(4-Azidophenyl)furan-2-carboxylic acid has focused on its potential applications in the treatment of inflammatory and degenerative diseases. Studies have shown that compounds with similar structural features can modulate inflammatory pathways by interacting with key targets such as COX-2 and NF-κB. The presence of the azide group may allow for the incorporation of bioactive moieties through post-synthetic modifications, thereby expanding the therapeutic scope of the molecule. These findings suggest that 5-(4-Azidophenyl)furan-2-carboxylic acid could be a promising lead compound for the development of anti-inflammatory agents.

One of the most exciting areas of research involving 5-(4-Azidophenyl)furan-2-carboxylic acid is its potential role in the treatment of neurodegenerative disorders. Recent studies have demonstrated that compounds with similar structural motifs can cross the blood-brain barrier and exert neuroprotective effects. The furan-2-carboxylic acid moiety may contribute to this property by facilitating the molecule's interaction with membrane lipids. Additionally, the azide group could serve as a site for the attachment of targeting ligands, further enhancing the molecule's ability to reach specific tissues or cells.

The pharmacokinetic profile of 5-(4-Azidophenyl)furan-2-carboxylic acid is another area of active investigation. Preliminary studies suggest that the molecule exhibits moderate oral bioavailability, which is a critical factor in the development of orally administered drugs. Researchers are also exploring the possibility of optimizing its metabolic stability through structural modifications. These efforts are aimed at improving the molecule's therapeutic window and reducing the risk of adverse effects.

From a synthetic chemistry perspective, the 5-(4-Azidophenyl)furan-2-carboxylic acid molecule presents unique challenges and opportunities. Its complex structure requires precise control over reaction conditions to ensure the formation of the desired product. Advances in asymmetric catalysis and green chemistry have enabled the development of more efficient synthetic routes, which are essential for the large-scale production of this compound. These developments are particularly relevant in the context of drug discovery, where the ability to synthesize complex molecules in high yield is a key factor in the success of pharmaceutical projects.

Another area of interest is the potential of 5-(4-Azidophenyl)furan-2-carboxylic acid as a platform for the development of prodrugs. The azide group can be selectively modified to create derivatives that are more stable in vivo, thereby improving the molecule's pharmacological profile. This approach could be particularly useful for compounds that are prone to degradation in the gastrointestinal tract or that exhibit poor solubility in aqueous environments.

The structural versatility of 5-(4-Azidophenyl)furan-2-carboxylic acid also makes it a valuable tool for studying molecular interactions. Its ability to form hydrogen bonds and engage in π-π stacking interactions with other molecules suggests that it could be used as a probe for investigating protein-ligand interactions. This property is particularly relevant in the context of drug discovery, where understanding the molecular mechanisms of action is crucial for the design of more effective therapeutics.

Despite the promising potential of 5-(4-Azidophenyl)furan-2-carboxylic acid, there are still several challenges that need to be addressed before it can be developed into a viable therapeutic agent. One of the key challenges is the optimization of its biological activity while maintaining its chemical stability. Researchers are also working to determine the exact mechanism by which the molecule exerts its effects, as this knowledge will be essential for the design of more targeted therapies.

In conclusion, 5-(4-Azidophenyl)furan-2-carboxylic acid represents a promising molecule with a wide range of potential applications in pharmaceutical and biomedical research. Its unique structural features, combined with the versatility of the azide group, make it an attractive candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that this molecule will play an increasingly important role in the discovery of new drugs for the treatment of a variety of diseases.